Cas no 1710202-73-5 (4-[5-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-piperidine)
4-[5-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-[5-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-piperidine
- Piperidine, 4-[[5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]methyl]-
-
- Inchi: 1S/C13H18N4O/c1-17-8-2-3-11(17)13-15-12(16-18-13)9-10-4-6-14-7-5-10/h2-3,8,10,14H,4-7,9H2,1H3
- InChI Key: YXKFFFZOFFWBLU-UHFFFAOYSA-N
- SMILES: N1CCC(CC2N=C(C3=CC=CN3C)ON=2)CC1
4-[5-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510182-1g |
5-(1-Methyl-1H-pyrrol-2-yl)-3-(piperidin-4-ylmethyl)-1,2,4-oxadiazole |
1710202-73-5 | 97% | 1g |
$*** | 2023-03-30 |
4-[5-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-piperidine Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 4-[5-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-piperidine
4-[5-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-piperidine: A Comprehensive Overview
4-[5-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-piperidine (CAS No. 1710202-73-5) is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted oxadiazole moiety. The presence of the 1-methylpyrrole group further enhances its chemical diversity and functional properties. Recent studies have highlighted its role in various therapeutic applications, making it a subject of intense research interest.
The molecular structure of 4-[5-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-piperidine is notable for its combination of heterocyclic rings. The piperidine ring contributes to the compound's stability and bioavailability, while the oxadiazole group introduces electronic diversity and potential for hydrogen bonding. The 1-methylpyrrole substituent adds further complexity to the molecule, influencing its pharmacokinetic properties and interactions with biological systems.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the oxadiazole-piperidine framework, leveraging both traditional and modern synthetic techniques. These methods include one-pot synthesis strategies that minimize reaction steps and improve yield. The ability to synthesize this compound in high purity has facilitated its use in preclinical studies and early-stage drug development.
From a pharmacological perspective, 4-[5-(1-Methyl-1H-pyrrol-2-yli)-[1,2,4]oxadiazol -3 - ylm ethyl ] - piperidine has shown promise as a modulator of key cellular pathways. Studies have demonstrated its ability to inhibit specific enzymes and receptors involved in inflammatory processes and neurodegenerative diseases. Its unique chemical profile allows it to cross cellular membranes efficiently, enhancing its bioavailability and therapeutic potential.
The application of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed favorable binding affinities with target proteins associated with chronic inflammatory conditions such as arthritis and cardiovascular diseases. Additionally, quantum mechanical calculations have elucidated the electronic properties of the molecule, aiding in the design of more potent analogs.
In terms of toxicity profile, preliminary studies indicate that CAS No. 1710202 -73 -5 exhibits low cytotoxicity at therapeutic concentrations. This makes it a safer option compared to other compounds in its class. However, further long-term toxicity studies are required to fully assess its safety profile for human use.
The development of analytical methods for the characterization of this compound has also advanced significantly. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These techniques provide robust data for quality control during manufacturing processes.
In conclusion, 4-[5-(1-Methyl - 1H - pyrrol - 2 - yl ) - [ ¹ ,² ,⁴ ] ox ad iazol - 3 - ylm ethyl ] - piperidine represents a cutting-edge molecule with vast potential in drug discovery. Its unique structure, combined with recent advancements in synthesis and pharmacology, positions it as a valuable tool in addressing unmet medical needs.
1710202-73-5 (4-[5-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)